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Compound of Interest

Compound Name: Cerium(3+)

CAS No.: 18923-26-7

Cat. No.: B1212503

Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information, troubleshooting protocols, and frequently asked questions regarding the

management of Cerium(III) hydrolysis in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Cerium(III) hydrolysis?

A1: Cerium(III) hydrolysis is a chemical process where the hydrated Cerium(III) ion,

[Ce(H₂O)ₙ]³⁺, reacts with water molecules. In this reaction, a proton (H⁺) is transferred from a

coordinated water molecule to the bulk solvent, resulting in the formation of hydroxyl-containing

cerium species such as [Ce(OH)]²⁺. This process is highly dependent on the pH of the solution.

Q2: Why is my clear, colorless Cerium(III) solution suddenly turning cloudy or forming a

precipitate?

A2: A clear solution of a Ce(III) salt, which is typically colorless, will turn cloudy due to the

formation of insoluble hydrolysis products.[1] This is almost always caused by an increase in

the solution's pH. As the pH rises, the equilibrium of the hydrolysis reaction shifts to favor the
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formation of insoluble cerium(III) hydroxide, Ce(OH)₃, which appears as a fine, white, gel-like

precipitate.[1][2] Precipitation can begin to occur at a pH greater than 7.[2]

Q3: At what pH does Cerium(III) hydroxide precipitate?

A3: The onset of Ce(OH)₃ precipitation typically begins as the solution becomes neutral (pH >

7).[2] While initial hydrolysis species form at lower pH values, significant precipitation of solid

Ce(OH)₃ is thermodynamically favored under alkaline conditions, particularly at a pH above

10.4.[3][4][5]

Q4: My Cerium(III) solution turned faintly yellow. What does this indicate?

A4: A colorless Ce(III) solution turning yellow suggests oxidation to Cerium(IV).[1] Ce(IV)

solutions are known for their intense yellow color.[1] This can happen in the presence of

dissolved oxygen, especially if the pH rises even slightly, for instance, to around pH 5.6.[3]

Strong oxidizing agents will also readily convert Ce(III) to Ce(IV).[6]

Q5: What are the primary chemical species involved in Ce(III) hydrolysis?

A5: As the pH of a Ce(III) solution increases, the dominant species change. The process

begins with the hydrated Ce³⁺ ion and proceeds through a series of soluble hydroxylated

intermediates before forming a solid precipitate. The key species are:

Ce³⁺(aq): The free, hydrated cerium ion, stable in acidic solutions.[3]

[Ce(OH)]²⁺(aq): The first hydrolysis product.

[Ce₂(OH)₂]⁴⁺(aq): A dimeric species.

Ce(OH)₃(s): The insoluble, white precipitate of cerium(III) hydroxide.[1]

Troubleshooting Guide
Problem: Unexpected Precipitation in My Ce(III) Solution

If you observe a white, cloudy precipitate in your Ce(III) solution, it is most likely cerium(III)

hydroxide. Follow this guide to diagnose and resolve the issue.
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Caption: Troubleshooting workflow for unexpected precipitation.
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Quantitative Data Summary
For researchers requiring precise control over their experiments, the following hydrolysis and

solubility data for Cerium(III) are crucial.

Table 1: Hydrolysis Constants of Cerium(III) at 25°C This table summarizes the equilibrium

constants for the initial steps of Ce(III) hydrolysis.

Reaction log K (at infinite dilution)

Ce³⁺ + H₂O ⇌ [Ce(OH)]²⁺ + H⁺ -8.31 ± 0.03

2Ce³⁺ + 2H₂O ⇌ [Ce₂(OH)₂]⁴⁺ + 2H⁺ -14.9

Ce³⁺ + 3H₂O ⇌ Ce(OH)₃(s) + 3H⁺ -21.9

(Data sourced from Baes and Mesmer, 1976;

Brown and Ekberg, 2016 as compiled by

NECTAR COST)[7]

Table 2: Solubility Product (Ksp) of Cerium(III) Hydroxide The Ksp value is essential for

calculating the molar solubility of Ce(OH)₃ at a given pH.

Compound Ksp Value
Molar Solubility (in pure
water)

Cerium(III) Hydroxide 2.0 x 10⁻²⁰ 9.0 x 10⁻⁶ M

(Data sourced from various

chemical equilibrium

compilations)[8][9]

Key Experimental Protocols
Protocol 1: Preparation of a Stable Acidic Stock Solution of Cerium(III)

Objective: To prepare a stable, precipitate-free stock solution of Cerium(III) for experimental

use.
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Materials:

High-purity Cerium(III) salt (e.g., CeCl₃·7H₂O or Ce(NO₃)₃·6H₂O). Cerium(III) chloride and

nitrate are among the most soluble salts.[10]

Deionized (DI) water, Type I.

Concentrated nitric acid (HNO₃) or perchloric acid (HClO₄).

Calibrated pH meter.

Volumetric flasks and pipettes.

Procedure:

Calculate the required mass of the Cerium(III) salt for your desired concentration.

Add approximately 80% of the final volume of DI water to a clean beaker.

Slowly add a small amount of concentrated acid to the water to bring the pH to ~3-4. This

pre-acidification prevents localized high pH zones when the salt is added, which could cause

initial hydrolysis.

While stirring, slowly dissolve the weighed Cerium(III) salt into the acidified water. Ce(III)

salts are highly soluble in water.[11]

Once fully dissolved, transfer the solution to a volumetric flask.

Rinse the beaker with small amounts of DI water and add the rinsate to the flask.

Bring the solution to the final volume with DI water.

Verify the final pH is below 5.0 for long-term stability.

Store the solution in a well-sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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